Cas no 54996-61-1 (1,3,4-Oxadiazol-2(3H)-one,3-[2,4-dichloro-5-(1-methylethoxy)phenyl]-5-(2-hydroxy-1,1-dimethylethyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one,3-[2,4-dichloro-5-(1-methylethoxy)phenyl]-5-(2-hydroxy-1,1-dimethylethyl)-
• CAS No: 54996-61-1
• MF: C₁₅H₁₈Cl₂N₂O₄
• MW: 361.220422267914
• CID: 384873
• PubChem ID: 185784
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one,3-[2,4-dichloro-5-(1-methylethoxy)phenyl]-5-(2-hydroxy-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one,3-[2,4-dichloro-5-(1-methylethoxy)phenyl]-5-(2-hydroxy-1,1-dimethylethyl)-
• 3-(2,4-dichloro-5-propan-2-yloxyphenyl)-5-(1-hydroxy-2-methylpropan-2-yl)-1,3,4-oxadiazol-2-one
• DTXSID10203525
• 1,3,4-Oxadiazol-2(3H)-one, 3-(2,4-dichloro-5-(1-methylethoxy)phenyl)-5-(2-hydroxy-1,1-dimethylethyl)-
• 3-(2,4-Dichloro-5-isopropoxyphenyl)-5-(1-hydroxy-2-methylpropan-2-yl)-1,3,4-oxadiazol-2(3H)-one
• 54996-61-1

• Inchi： 1S/C15H18Cl2N2O4/c1-8(2)22-12-6-11(9(16)5-10(12)17)19-14(21)23-13(18-19)15(3,4)7-20/h5-6,8,20H,7H2,1-4H3
• InChI Key： MGLUPKSDPSAHKB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1N1C(=O)OC(C(C)(C)CO)=N1)OC(C)C)Cl

Computed Properties

• Exact Mass: 360.06454
• Monoisotopic Mass: 360.064362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.4

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 466.2°Cat760mmHg
• Flash Point: 235.7°C
• Refractive Index: 1.582
• Solubility: Insuluble (7.2E-3 g/L) (25 ºC),
• PSA: 71.36